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Compound of Interest

Compound Name: 4-Iodo-m-xylene

Cat. No.: B031699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Iodo-m-xylene (CAS 4214-28-2),

a key chemical intermediate in various synthetic applications. This document details its

physicochemical properties, safety and handling protocols, and its role in the synthesis of

specialized inhibitors.

Core Properties and Specifications
4-Iodo-m-xylene, also known as 1-Iodo-2,4-dimethylbenzene, is a clear yellow liquid.[1][2] Its

core physicochemical properties are summarized in the table below for easy reference.
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Property Value Source(s)

CAS Number 4214-28-2 [1][3][4]

Molecular Formula C₈H₉I [1][3][4]

Molecular Weight 232.06 g/mol [1][4]

Density 1.628 g/mL at 25 °C [1]

Boiling Point 231-232 °C [3]

105-106 °C at 5 mm Hg [1]

Flash Point >230 °F (>110 °C) [1]

Refractive Index 1.598 [3]

Solubility
Not miscible or difficult to mix

in water.
[2][3][5]

Physical State Liquid [1][2][6]

Appearance Clear yellow liquid [1][2]

Storage

Store in a dark place, sealed in

a dry, room temperature

environment. It is light-

sensitive.

[6]

Spectroscopic Data
While specific spectra are not provided, typical spectroscopic data for a compound with this

structure would include:

¹H NMR: Peaks corresponding to two distinct methyl groups and three aromatic protons.

¹³C NMR: Signals for eight distinct carbon atoms, including two methyl carbons and six

aromatic carbons (four substituted and two unsubstituted).

IR Spectroscopy: Characteristic peaks for C-H stretching of the methyl groups and the

aromatic ring, as well as C=C stretching within the aromatic ring.
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Synthesis and Reactivity
4-Iodo-m-xylene is a versatile reactant in organic synthesis. A common application is its use in

the preparation of paralog-selective Hsp90 inhibitors.[5][7][8] The iodine substituent makes it

suitable for various coupling reactions, such as Suzuki, Heck, and Sonogashira couplings,

which are fundamental in the construction of more complex molecules in drug discovery.

Illustrative Synthetic Pathway
The following diagram illustrates a generalized workflow for a Suzuki coupling reaction

involving 4-Iodo-m-xylene.
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Generalized Suzuki Coupling Workflow

Experimental Protocol: Suzuki Coupling
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The following is a generalized experimental protocol for a Suzuki coupling reaction using 4-
Iodo-m-xylene. Researchers should adapt this protocol based on the specific boronic acid or

ester being used.

Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., nitrogen or

argon), combine 4-Iodo-m-xylene (1.0 eq), the aryl boronic acid or ester (1.1-1.5 eq), and a

palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (0.02-0.05 eq).

Solvent and Base Addition: Add a degassed solvent, such as toluene or dioxane, followed by

an aqueous solution of a base, typically sodium carbonate (2 M solution, 2.0 eq) or

potassium phosphate.

Reaction Execution: Heat the reaction mixture to a temperature between 80-110 °C and stir

vigorously until the starting material is consumed, as monitored by thin-layer

chromatography (TLC) or gas chromatography (GC).

Workup: Cool the reaction mixture to room temperature. Dilute with an organic solvent like

ethyl acetate and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product is then purified by column chromatography on

silica gel to yield the desired biaryl compound.

Safety and Handling
4-Iodo-m-xylene presents several hazards that require careful handling in a laboratory setting.

GHS Hazard Information
Pictogram Signal Word Hazard Statements

alt text Warning

H315: Causes skin irritation.[4]

H319: Causes serious eye

irritation.[4] H335: May cause

respiratory irritation.[4]

Aggregated GHS information from multiple sources.[4]
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Personal Protective Equipment (PPE) and Handling
Precautions
A logical workflow for handling 4-Iodo-m-xylene is outlined below.

Assess Hazards
(Review SDS)

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Chemical-resistant Gloves
- Lab Coat

Work in a Ventilated Area
(Fume Hood)

Handle with Care
- Avoid inhalation of vapors

- Prevent skin and eye contact

Proper Storage
- Tightly sealed container

- Cool, dry, dark place

Waste Disposal
- Follow institutional and local regulations
- Designated hazardous waste container

Click to download full resolution via product page

Safe Handling Workflow for 4-Iodo-m-xylene

First Aid Measures:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical attention.
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If inhaled: Move the person to fresh air.

If swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.

This document is intended for informational purposes for trained professionals and does not

supersede any institutional safety protocols or regulatory requirements. Always consult the

Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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